Cas no 125002-00-8 (3,5,7,9-Dodecatetraen-2-one,1,1,1-trichloro-4-hydroxy-11-methyl- (9CI))

• Product Name: 3,5,7,9-Dodecatetraen-2-one,1,1,1-trichloro-4-hydroxy-11-methyl- (9CI)
• CAS No: 125002-00-8
• MF: C₁₃H₁₅Cl₃O₂
• MW: 309.616001367569
• CID: 219728
• Update Time: 2024-03-01

3,5,7,9-Dodecatetraen-2-one,1,1,1-trichloro-4-hydroxy-11-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,7,9-Dodecatetraen-2-one,1,1,1-trichloro-4-hydroxy-11-methyl- (9CI)
• NeocarzilinB
• 3,5,7,9-Dodecatetraen-2-one, 1,1,1-trichloro-4-hydroxy-11-methyl- (9CI)

• Inchi： 1S/C13H15Cl3O2/c1-10(2)7-5-3-4-6-8-11(17)9-12(18)13(14,15)16/h3-10,17H,1-2H3
• InChI Key： AMLVEWQRORIQBK-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)(Cl)C(=O)C=C(O)C=CC=CC=CC(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 367.1±42.0 °C(Predicted)
• PSA: 52.54
• pka: 8.35±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones